Cas no 1821-39-2 (2-Propylaniline)

• Product Name: 2-Propylaniline
• CAS No: 1821-39-2
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00009803
• CID: 42037
• PubChem ID: 15759
• Update Time: 2025-11-02

2-Propylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Propylaniline
• 2-n-Propylaniline
• 1-Amino-2-propylbenzene
• 2-ethylmethylaniline
• 2-n-propyl-aniline
• 2-PROPYL-ANILINE
• 2-Propylbenzenamine
• ANILINE,2-PROPYL
• Aniline,o-propyl
• Benzenamine,2-propyl
• o-Aminopropylbenzene
• o-Propylaniline
• ortho-propylaniline
• Aniline,o-propyl- (6CI,7CI,8CI)
• (2-Propylphenyl)amine
• 2-(n-Propyl)aniline
• Benzenamine, 2-propyl-
• Aniline, o-propyl-
• ANILINE, 2-PROPYL-
• WKURVXXDGMYSDP-UHFFFAOYSA-N
• 2-propylphenylamine
• PRY
• 2-propyl aniline
• o-n-propylaniline
• PubChem13695
• WKURVXXDGMYSDP-UHFFFAOYSA-
• Benzenamine, 2-propyl- (9CI)
• STR07512
• SB
• 2-Propylaniline, 97%
• Q27093941
• AKOS005257545
• P1113
• DB02970
• 1-phenylpropan-1-amine;2-PROPYLANILINE
• KDP5MSE5C0
• PD007491
• A812656
• UNII-KDP5MSE5C0
• InChI=1/C9H13N/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,2,5,10H2,1H3
• NS00025993
• L-ERYTHRO-4-FLUORO-GLUTAMIC ACID
• Z336087926
• BRN 0636589
• J-011658
• CS-0152410
• MFCD00009803
• EN300-33505
• FT-0613236
• SB75392
• 1821-39-2
• SCHEMBL43944
• DTXSID40171248
• EINECS 217-346-5
• aniline, 2-n-propyl-
• Aniline, 2propyl
• oPropylaniline
• 2Propylbenzenamine
• Aniline, opropyl
• Benzenamine, 2-propyl-(9CI)
• 2nPropylaniline
• DTXCID3093739
• Benzenamine, 2propyl
• 1Amino2propylbenzene
• DB-004208

• MDL： MFCD00009803
• Inchi： 1S/C9H13N/c1-2-5-8-6-3-4-7-9(8)10/h3-4,6-7H,2,5,10H2,1H3
• InChI Key： WKURVXXDGMYSDP-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1CCC
• BRN： 0636589

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 0.96 g/mL at 25 °C(lit.)
• Melting Point: -6.87°C (estimate)
• Boiling Point: 223°C(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.547(lit.)
• PSA: 26.02000
• LogP: 2.80250
• Solubility: Not determined

2-Propylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39-S36/37/39-S23
• RTECS：BY8300000
• Hazardous Material Identification：
• Safety Term：S23;S26;S36/37/39
• Storage Condition：2-8 °C
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Propylaniline

Latest Research on 2-Propylaniline (CAS: 1821-39-2) in Chemical Biology and Pharmaceutical Applications

2-Propylaniline (CAS: 1821-39-2) is an aromatic amine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its propyl substituent on the aniline ring, serves as a crucial intermediate in the synthesis of various bioactive molecules, including pharmaceuticals, agrochemicals, and materials science applications. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Propylaniline derivatives as potent inhibitors of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The research team synthesized a series of analogs and evaluated their inhibitory activity, identifying several compounds with nanomolar potency and high selectivity for MAO-B over MAO-A. These findings suggest that 2-Propylaniline-based scaffolds could serve as promising leads for the development of next-generation neuroprotective agents.

In the field of oncology, a recent preprint (2024) from Bioorganic & Medicinal Chemistry Letters highlighted the anticancer properties of 2-Propylaniline derivatives. The study demonstrated that specific modifications to the propyl side chain enhanced the compounds' ability to induce apoptosis in cancer cells while exhibiting minimal cytotoxicity toward normal cells. Mechanistic studies revealed that these derivatives target the PI3K/AKT/mTOR signaling pathway, a critical regulator of cell proliferation and survival in various cancers.

From a synthetic chemistry perspective, advances in catalytic methods for 2-Propylaniline production have been reported. A 2023 ACS Catalysis paper described a novel palladium-catalyzed coupling reaction that enables the efficient and sustainable synthesis of 2-Propylaniline derivatives under mild conditions. This methodological breakthrough addresses previous challenges related to yield and selectivity, opening new avenues for large-scale production of these valuable intermediates.

Regulatory and safety assessments of 2-Propylaniline have also progressed, with recent toxicological studies (2024) providing updated data on its environmental fate and occupational exposure limits. These findings are particularly relevant for industrial applications, ensuring compliance with evolving safety standards while maintaining production efficiency.

Looking forward, the unique chemical properties of 2-Propylaniline continue to inspire innovative applications across multiple disciplines. Current research directions include its incorporation into smart materials for drug delivery systems and its potential as a building block for fluorescent probes in biological imaging. The compound's versatility and the growing body of supporting research suggest that 2-Propylaniline will remain an important focus of investigation in chemical biology and pharmaceutical sciences for years to come.